(2R)-2-(4-cyanophenyl)-2-hydroxyacetic acid
Overview
Description
(2R)-2-(4-cyanophenyl)-2-hydroxyacetic acid, also known as 4-cyanophenylglycine (4-CPG), is an important organic compound that has been studied extensively for its potential applications in scientific research. 4-CPG is a derivative of glycine, an amino acid that is essential for life, and is used in a variety of biochemical and physiological processes. 4-CPG has been shown to have a wide range of applications in the laboratory, including as a substrate for enzymatic reactions, as a reagent for organic synthesis, and as a potential therapeutic agent.
Scientific Research Applications
4-CPG has a wide range of potential scientific research applications. It has been used as a substrate for enzymatic reactions, as a reagent for organic synthesis, and as a potential therapeutic agent. 4-CPG has also been studied as a potential inhibitor of certain enzymes, such as the enzyme responsible for the biosynthesis of the neurotransmitter serotonin. Additionally, 4-CPG has been studied as a potential inhibitor of certain enzymes involved in the metabolism of drugs, making it a potential tool for drug development.
Mechanism of Action
The mechanism of action of 4-CPG is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the biosynthesis of serotonin. Additionally, 4-CPG has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, making it a potential tool for drug development.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPG are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of serotonin, as well as the metabolism of drugs. Additionally, 4-CPG has been studied for its potential therapeutic effects, including its ability to reduce inflammation and pain.
Advantages and Limitations for Lab Experiments
The advantages of using 4-CPG in laboratory experiments include its availability, low cost, and ease of use. Additionally, 4-CPG can be used as a substrate for enzymatic reactions, as a reagent for organic synthesis, and as a potential therapeutic agent. However, there are some limitations to using 4-CPG in laboratory experiments. For example, it is not yet fully understood how 4-CPG works, and its effects on the body are not yet fully understood. Additionally, 4-CPG can be toxic if used in large amounts.
Future Directions
The potential future directions for 4-CPG research include further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research could be conducted on its potential uses in drug development, as well as its potential as an inhibitor of certain enzymes. Additionally, further research could be conducted on its potential uses in other areas, such as in the food industry or in the production of cosmetics. Finally, further research could be conducted on its potential uses in the medical field, such as in the treatment of certain diseases.
Synthesis Methods
4-CPG can be synthesized in a variety of ways, including by the reaction of glycine and cyanide ion, or by the reaction of glycine and cyanuric chloride. The reaction of glycine and cyanide ion is the most common method of synthesis, and involves the reaction of glycine with an aqueous solution of sodium cyanide. The reaction produces a white crystalline solid of 4-CPG, which can then be isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(4-cyanophenyl)-2-hydroxyacetic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a nitrile group, followed by a reduction and a hydrolysis reaction to form the desired product.", "Starting Materials": ["Benzene", "Acetic acid", "Sodium cyanide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water"], "Reaction": [ "Step 1: Nitration of benzene with nitric acid and sulfuric acid to form 4-nitrobenzene", "Step 2: Reduction of 4-nitrobenzene with sodium borohydride in ethanol to form 4-aminobenzene", "Step 3: Reaction of 4-aminobenzene with acetic anhydride to form N-acetyl-4-aminobenzene", "Step 4: Reaction of N-acetyl-4-aminobenzene with sodium cyanide in ethanol to form 4-cyanophenylacetonitrile", "Step 5: Reduction of 4-cyanophenylacetonitrile with sodium borohydride in ethanol to form (2R)-2-(4-cyanophenyl)propanenitrile", "Step 6: Hydrolysis of (2R)-2-(4-cyanophenyl)propanenitrile with hydrochloric acid and sodium hydroxide to form (2R)-2-(4-cyanophenyl)-2-hydroxyacetic acid" ] } | |
CAS RN |
1630371-91-3 |
Molecular Formula |
C9H7NO3 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
